5-bromo-1-ethyl-3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C22H19BrN2O3
• Molecular Weight: 439.3 g/mol
• IUPAC Name: 5-bromo-1-ethyl-3-hydroxy-3-[2-oxo-2-(4-pyrrol-1-ylphenyl)ethyl]indol-2-one
• InChI: InChI=1S/C22H19BrN2O3/c1-2-25-19-10-7-16(23)13-18(19)22(28,21(25)27)14-20(26)15-5-8-17(9-6-15)24-11-3-4-12-24/h3-13,28H,2,14H2,1H3
• InChI Key: NAJMGCAOHKCDAR-UHFFFAOYSA-N
• SMILES: CCN1C2=C(C=C(C=C2)Br)C(C1=O)(CC(=O)C3=CC=C(C=C3)N4C=CC=C4)O

Description

5-bromo-1-ethyl-3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1,3-dihydro-2H-indol-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound belongs to the class of indole-based molecules, which are known to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 5-bromo-1-ethyl-3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1,3-dihydro-2H-indol-2-one is not fully understood. However, it is believed to exert its cytotoxic effects by inducing apoptosis in cancer cells through the activation of caspase-3 and caspase-9.
Biochemical and Physiological Effects:
In addition to its cytotoxic effects, this compound has also been shown to exhibit anti-inflammatory and antioxidant properties. These effects are believed to be mediated through the inhibition of NF-κB signaling and the scavenging of reactive oxygen species.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-bromo-1-ethyl-3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1,3-dihydro-2H-indol-2-one is its high potency against cancer cells. This makes it a promising candidate for the development of new anticancer drugs. However, its complex synthesis method and limited availability may pose challenges for large-scale production and commercialization.

Future Directions

There are several future directions for the research on 5-bromo-1-ethyl-3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1,3-dihydro-2H-indol-2-one. One of the areas of interest is the identification of its molecular targets and the elucidation of its mechanism of action. This information could provide valuable insights into the development of more effective anticancer drugs. Another direction is the optimization of its synthesis method to improve its yield and scalability. Finally, the evaluation of its pharmacokinetic and pharmacodynamic properties in animal models is necessary to assess its safety and efficacy for clinical use.

Synthesis Methods

The synthesis of 5-bromo-1-ethyl-3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1,3-dihydro-2H-indol-2-one involves a multi-step process that starts with the condensation of 4-(1H-pyrrol-1-yl)benzaldehyde and ethyl acetoacetate to form the corresponding chalcone intermediate. This intermediate is then subjected to bromination using N-bromosuccinimide, followed by cyclization using sodium hydride to yield the target compound.

Scientific Research Applications

The potential applications of 5-bromo-1-ethyl-3-hydroxy-3-{2-oxo-2-[4-(1H-pyrrol-1-yl)phenyl]ethyl}-1,3-dihydro-2H-indol-2-one in medicinal chemistry have been explored extensively in recent years. This compound has been shown to exhibit significant cytotoxicity against a wide range of cancer cell lines, including breast, lung, and colon cancer cells.